Cas no 79495-73-1 (3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate)
79495-73-1 structure
Product Name:3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate
CAS No:79495-73-1
MF:C9H16O6
MW:220.219743728638
CID:1800214
PubChem ID:249513
Update Time:2025-04-21
3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate
- NSC67915
- AC1L6OMO
- CTK2I0961
- NSC-67915
- AG-K-94647
- propane-1,3-diyl bis(2-hydroxypropanoate)
- NSC67915; AC1L6OMO; CTK2I0961; NSC-67915; AG-K-94647; propane-1,3-diyl bis(2-hydroxypropanoate);
- DTXSID40290307
- 79495-73-1
- SCHEMBL1518024
-
- Inchi: 1S/C9H16O6/c1-6(10)8(12)14-4-3-5-15-9(13)7(2)11/h6-7,10-11H,3-5H2,1-2H3
- InChI Key: VBVULHVJRQITJJ-UHFFFAOYSA-N
- SMILES: O(C(C(C)O)=O)CCCOC(C(C)O)=O
Computed Properties
- Exact Mass: 220.09468823g/mol
- Monoisotopic Mass: 220.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 93.1Ų
3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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